[4-(1,3-Thiazol-2-yl)phenyl]methanol
Overview
Description
[4-(1,3-Thiazol-2-yl)phenyl]methanol, also known as 4-methylthiazole, is a synthetic organic compound with a variety of applications in the scientific research field. It is a colorless, crystalline solid that is insoluble in water and has a melting point of 148-150°C. 4-methylthiazole is a versatile compound that is used in a variety of laboratory experiments, including synthesis, biochemistry, and physiology.
Scientific Research Applications
Antimicrobial Activity
[4-(1,3-Thiazol-2-yl)phenyl]methanol derivatives have shown promising results in antimicrobial studies. For instance, derivatives like 2-amino-4-(4-chlorophenyl)-1,3-thiazole have been synthesized and evaluated for their antimicrobial activity. These compounds have demonstrated moderate antibacterial activity against Gram-positive bacteria like Staphylococcus aureus and Bacillus subtilis, and high antifungal activity against strains such as Candida glabrata and Candida albicans. Additionally, density functional theory (DFT) calculations were performed to analyze the thermodynamic parameters of these compounds, contributing to our understanding of their antimicrobial properties (Kubba & Rahim, 2018).
Synthesis and Characterization for Antibacterial Activity
In another study, novel compounds involving the this compound structure were synthesized and characterized using various spectroscopic techniques. The structural optimization and interpretation of vibrational spectra were conducted using DFT calculations. These studies are significant for understanding the antibacterial activity of such compounds. Molecular docking studies were also carried out to aid in this understanding (Shahana & Yardily, 2020).
Potential Bioisosteres for Type III Secretion Inhibitors
Research has been conducted on [4-(2-hydroxyphenyl)thiazol-2-yl]methanones, which are potential bioisosteres of salicylidene acylhydrazides, a known class of type III secretion inhibitors in Gram-negative bacteria. This highlights the potential of this compound derivatives in developing new inhibitors for bacterial infections (Hillgren et al., 2010).
Antitumor Activity
Compounds derived from this compound have also been explored for their antitumor activity. For example, certain derivatives have shown inhibitory effects on the growth of various cancer cell lines, including leukemia and lung cancer. This suggests the potential of these compounds in the development of new anticancer drugs (Bhole & Bhusari, 2011).
Fluorescent Chemosensors
These compounds have also been utilized in the development of fluorescent chemosensors. For instance, thiazole Schiff base compounds have been synthesized for the selective and sensitive detection of Al3+ ions. Their fluorescent behavior changes in different pH ranges and in the presence of certain ions, demonstrating their potential as chemosensors (Gupta et al., 2014).
properties
IUPAC Name |
[4-(1,3-thiazol-2-yl)phenyl]methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NOS/c12-7-8-1-3-9(4-2-8)10-11-5-6-13-10/h1-6,12H,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOLUYHARONOGNO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CO)C2=NC=CS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Synthesis routes and methods II
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